Cas no 917981-35-2 (1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-)

• Product Name: 1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-
• CAS No: 917981-35-2
• MF: C₄₃H₃₈N₂O₂
• MW: 614.774031162262
• CID: 780404
• PubChem ID: 58789494
• Update Time: 2025-04-19

1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1,3-bis[4-[bis(4-methylphenyl)amino]phenyl]-
• 1,3-bis[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]propane-1,3-dione
• DTXSID00730097
• 1,3-Bis{4-[bis(4-methylphenyl)amino]phenyl}propane-1,3-dione
• SCHEMBL14186126
• 917981-35-2

• Inchi： 1S/C43H38N2O2/c1-30-5-17-36(18-6-30)44(37-19-7-31(2)8-20-37)40-25-13-34(14-26-40)42(46)29-43(47)35-15-27-41(28-16-35)45(38-21-9-32(3)10-22-38)39-23-11-33(4)12-24-39/h5-28H,29H2,1-4H3
• InChI Key： RYCPTJLNIWYSSL-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)=O)C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 614.293328459g/mol
• Monoisotopic Mass: 614.293328459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 40.6Ų